1-(2,5-dimethoxybenzyl)-4-isopropylpiperazine

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]-4-propan-2-ylpiperazine
• InChI: InChI=1S/C16H26N2O2/c1-13(2)18-9-7-17(8-10-18)12-14-11-15(19-3)5-6-16(14)20-4/h5-6,11,13H,7-10,12H2,1-4H3
• InChI Key: CSHYOYQRHPGBJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)CC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

1-(2,5-dimethoxybenzyl)-4-isopropylpiperazine, commonly known as "2C-iP," is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the early 2000s and has since gained popularity in the research community due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2C-iP involves the activation of 5-HT2A receptors, which leads to the modulation of various signaling pathways in the brain. This activation results in the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are involved in regulating mood, attention, and memory. The exact mechanism of action of 2C-iP is still not fully understood, and further research is needed to elucidate its effects on different brain regions and signaling pathways.
Biochemical and Physiological Effects
2C-iP has been shown to have various biochemical and physiological effects, including altered perception, mood, and cognition. It has been reported to induce visual and auditory hallucinations, changes in color perception, and altered sense of time. It has also been shown to increase feelings of empathy, sociability, and euphoria. These effects are thought to be mediated by the activation of 5-HT2A receptors and the release of neurotransmitters in different brain regions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2C-iP in lab experiments is its high potency and selectivity for 5-HT2A receptors. This property allows researchers to study the effects of 5-HT2A activation on different physiological and pathological conditions with high specificity and accuracy. However, one of the limitations of using 2C-iP is its potential toxicity and adverse effects on the central nervous system. Therefore, caution should be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research on 2C-iP, including the development of new synthetic methods, the investigation of its effects on different brain regions and signaling pathways, and the evaluation of its therapeutic potential in various psychiatric and neurological disorders. Additionally, the use of advanced techniques such as optogenetics and chemogenetics can help elucidate the precise role of 5-HT2A receptors in different brain circuits and behaviors. Further research on 2C-iP can provide valuable insights into the mechanisms underlying brain function and dysfunction and pave the way for the development of new treatments for psychiatric and neurological disorders.
Conclusion
In conclusion, 1-(2,5-dimethoxybenzyl)-4-isopropylpiperazine, or 2C-iP, is a synthetic compound that has gained popularity in the research community due to its unique properties and potential applications. It has been shown to have potent agonist activity at the serotonin 2A receptor and has been used in various scientific research applications. The mechanism of action of 2C-iP involves the activation of 5-HT2A receptors and the modulation of various signaling pathways in the brain. It has various biochemical and physiological effects, and caution should be taken when handling and using this compound in lab experiments. Future research on 2C-iP can provide valuable insights into the mechanisms underlying brain function and dysfunction and pave the way for the development of new treatments for psychiatric and neurological disorders.

Synthesis Methods

The synthesis of 2C-iP involves a multistep process that starts with the reaction of 2,5-dimethoxybenzaldehyde with isopropylamine. This intermediate product is then reacted with piperazine to produce 1-(2,5-dimethoxybenzyl)-4-isopropylpiperazine. The final product is then purified using various techniques such as recrystallization and column chromatography. The purity and yield of the final product depend on the quality of the starting materials and the efficiency of the reaction steps.

Scientific Research Applications

2C-iP has been used in various scientific research applications, including pharmacological and toxicological studies. It has been shown to have potent agonist activity at the serotonin 2A receptor (5-HT2A), which is involved in regulating mood, cognition, and perception. This property makes 2C-iP a valuable tool for studying the role of 5-HT2A receptors in various physiological and pathological conditions.